2-((1-ethyl-1H-indol-3-yl)thio)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-(1-ethylindol-3-yl)sulfanyl-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C18H17FN2OS/c1-2-21-11-17(15-8-3-4-9-16(15)21)23-12-18(22)20-14-7-5-6-13(19)10-14/h3-11H,2,12H2,1H3,(H,20,22)
• InChI Key: VQAJOKOIMHGACW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)SCC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C18H17FN2OS
• Molecular Weight: 328.4 g/mol
• CAS No.: 862825-68-1

Description

2-((1-ethyl-1H-indol-3-yl)thio)-N-(3-fluorophenyl)acetamide, also known as EF24, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. EF24 is a member of the curcumin family of compounds and has been shown to have anti-cancer, anti-inflammatory, and antioxidant properties.

Scientific Research Applications

Synthesis and Biological Activity

One line of research involves the synthesis of novel compounds for their potential antiallergic properties. For example, a series of new N-(pyridin-4-yl)-(indol-3-yl)alkylamides were prepared in search of novel antiallergic compounds, showing significant potency in various assays (Menciu et al., 1999). This research underscores the potential for compounds with similar structures to be used in the development of new therapeutic agents.

Anticancer and Antiplasmodial Properties

Another area of research is the development of compounds for anticancer applications. Studies have been conducted on the synthesis, structure, and molecular docking analysis of compounds for potential anticancer activity, highlighting the importance of chemical structure in determining biological activity (Sharma et al., 2018). Additionally, compounds have been evaluated for their in vitro antiplasmodial properties, indicating their potential use in combating malaria (Mphahlele et al., 2017).

Enzyme Inhibition

Research into enzyme inhibition is also a significant application area. For instance, studies on the design, synthesis, and pharmacological evaluation of compounds as glutaminase inhibitors reveal the potential for these compounds in targeting cancer metabolism (Shukla et al., 2012).

Metabolic Stability and Drug Development

Investigations into the metabolic stability of compounds, particularly in the context of dual inhibitors for phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR), are crucial for drug development. Studies have explored various heterocycles to improve metabolic stability, providing insights into the design of more stable and efficacious therapeutic agents (Stec et al., 2011).

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential biological activities. This could include in vitro and in vivo studies to evaluate its potential as a therapeutic agent.